Cas no 637-92-3 (tert-Butyl Ethyl Ether)

• Product Name: tert-Butyl Ethyl Ether
• CAS No: 637-92-3
• MF: C₆H₁₄O
• MW: 102.174762248993
• MDL: MFCD00009225
• CID: 39360
• PubChem ID: 24845437
• Update Time: 2026-05-14

tert-Butyl Ethyl Ether Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-2-methylpropane
• tert-Butyl ethyl ether
• ASTM D-4815 Valve Timing Solution
• Oxygenate Gasoline Additive Standard
• Propane,2-ethoxy-2-methyl-
• Tere-butyl ethyl ether
• tert-Butyl ethyl ether + blank RFA
• tert-Butyl ethyl etherneat
• ETBE
• Ethyl tert-Butyl Ether
• 1,1-dimethylethyl ethyl ether
• ethyl 1,1-dimethylethyl ether
• ethyl tert-butyl oxide
• tert-Butyl ethyl ether,97%
• tert-Butyl Ethyl Ether

• MDL： MFCD00009225
• Inchi： 1S/C6H14O/c1-5-7-6(2,3)4/h5H2,1-4H3
• InChI Key： NUMQCACRALPSHD-UHFFFAOYSA-N
• SMILES： CCOC(C)(C)C
• BRN： 1731469

Computed Properties

• Exact Mass: 102.10400
• Monoisotopic Mass: 102.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 42.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• Color/Form: Colorless liquid with ether smell.
• Density: 0.742 g/mL at 25 °C(lit.)
• Melting Point: −97 °C (lit.)
• Boiling Point: 72-73 °C(lit.)
• Flash Point: Fahrenheit: -2.2 ° f
  Celsius: -19 ° c
  
• Refractive Index: n20/D 1.375(lit.)
  n20/D 1.376
• Solubility: water: soluble1.2 g/100g at 20°C(lit.)
• Water Partition Coefficient: Miscible with alcohol, ethyl ether. Slightly miscible with water.
• Stability/Shelf Life: Stable, but may react with air to form peroxides. Once opened, store under an inert atmosphere and test for the presence of peroxides before use. Highly flammable. Incompatible with strong oxidizing agents.
• PSA: 9.23000
• LogP: 1.82140
• Solubility: It can be miscible with alcohol, ether and other organic solvents.
• Merck: 3774
• Vapor Pressure: 155 mmHg ( 25 °C)

tert-Butyl Ethyl Ether Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H315,H319,H331
• Warning Statement： P210,P261,P305+P351+P338,P311
• Hazardous Material transportation number：UN 1179 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-67
• Safety Instruction： S16-S26
• FLUKA BRAND F CODES：23
• RTECS：KN4730200
• Hazardous Material Identification：
• Risk Phrases：R11
• Packing Group：II
• Safety Term：3
• Packing Group：II
• Hazard Level：3
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Explosive Limit：1.23-7.7%(V)
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether